Cas no 1870359-43-5 (2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile)

• Product Name: 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile
• CAS No: 1870359-43-5
• MF: C₁₁H₁₄INOSi
• MW: 331.224936008453
• CID: 6329741
• PubChem ID: 133058574
• Update Time: 2025-06-10

2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile
• 2-(3-iodophenyl)-2-[(trimethylsilyl)oxy]acetonitrile
• 2-(3-Iodophenyl)-2-((trimethylsilyl)oxy)acetonitrile
• 2-(3-iodophenyl)-2-trimethylsilyloxyacetonitrile
• 1870359-43-5
• EN300-2239091

• Inchi： 1S/C11H14INOSi/c1-15(2,3)14-11(8-13)9-5-4-6-10(12)7-9/h4-7,11H,1-3H3
• InChI Key： NINWETQORAVXMP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C#N)O[Si](C)(C)C

Computed Properties

• Exact Mass: 330.98894g/mol
• Monoisotopic Mass: 330.98894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Additional information on 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile

Recent Advances in the Application of 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile (CAS: 1870359-43-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile (CAS: 1870359-43-5) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This silicon-containing nitrile derivative has shown remarkable potential in the synthesis of complex bioactive molecules, particularly in the development of targeted therapies and molecular probes. Recent studies have highlighted its unique reactivity profile, which combines the electrophilic character of the cyano group with the nucleofugal properties of the trimethylsilyloxy moiety, making it particularly valuable for carbon-carbon bond formation reactions under mild conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. Researchers utilized 1870359-43-5 as a key intermediate in constructing a series of indole-based compounds showing selective inhibition against JAK2 kinase, with IC50 values in the low nanomolar range. The iodine substituent at the 3-position proved crucial for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This work underscores the compound's importance in structure-activity relationship (SAR) studies for kinase inhibitor development.

In chemical biology applications, 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile has been employed as a precursor for photoaffinity labeling probes. A recent Nature Chemical Biology publication (2024) described its conversion into diazirine-containing derivatives for mapping protein-ligand interaction sites. The trimethylsilyl group serves as a convenient protecting group that can be selectively removed under mild conditions, while the iodine atom allows for subsequent radioiodination, making the compound valuable for both biochemical and imaging studies.

The stability profile of 1870359-43-5 has been systematically investigated in a 2024 Pharmaceutical Research article. The study revealed excellent thermal stability up to 150°C and good solubility in common organic solvents (DMSO, THF, and dichloromethane), with a shelf life exceeding 12 months when stored at -20°C under inert atmosphere. These properties make it particularly suitable for automated synthesis platforms and high-throughput screening applications in drug discovery programs.

Recent advances in continuous flow chemistry have further expanded the utility of this compound. A 2023 Organic Process Research & Development report demonstrated a scalable (multi-gram) synthesis of 1870359-43-5 with >99% purity using microreactor technology, addressing previous challenges in large-scale production. The improved synthetic route features reduced reaction times (from 12 hours to 30 minutes) and higher yields (85% vs. 60% in batch processes), making the compound more accessible for industrial applications.

Emerging applications in radiopharmaceutical development have been reported in the Journal of Nuclear Medicine (2024). The iodine-125 labeled derivative of 2-(3-iodophenyl)-2-(trimethylsilyl)oxyacetonitrile has shown promise as a precursor for PET tracer development, particularly for neurodegenerative disease targets. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it attractive for CNS drug development programs.

Future research directions appear to focus on expanding the compound's utility in fragment-based drug discovery and DNA-encoded library synthesis. Preliminary results presented at the 2024 ACS Spring Meeting suggest that the trimethylsilyloxy group can serve as a latent aldehyde functionality, enabling novel diversification strategies. As synthetic methodologies continue to evolve, 1870359-43-5 is poised to play an increasingly important role in cutting-edge pharmaceutical research and development.